2-Methoxy-3-iodo-5-(trifluoromethyl)pyridine

• IUPAC Name: 3-iodo-2-methoxy-5-(trifluoromethyl)pyridine
• InChI: InChI=1S/C7H5F3INO/c1-13-6-5(11)2-4(3-12-6)7(8,9)10/h2-3H,1H3
• InChI Key: XCBBXFZOEXBZEJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=N1)C(F)(F)F)I
• Molecular Formula: C7H5F3INO
• Molecular Weight: 303.02 g/mol

Description

2-Methoxy-3-iodo-5-(trifluoromethyl)pyridine is a derivative of Trifluoromethylpyridine (TFMP), which is a key structural motif in active agrochemical and pharmaceutical ingredients. TFMP derivatives are characterized by the presence of a fluorine atom and a pyridine in their structure, which are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds.

Synthesis Analysis

The synthesis of TFMP derivatives is generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block. Among TFMP derivatives, 2,3-dichloro-5-(trifluoromethyl)-pyridine (2,3,5-DCTF), which is used as a chemical intermediate for the synthesis of several crop-protection products, is in the highest demand.

Molecular Structure Analysis

The molecular structure of this compound consists of a pyridine ring with a methoxy group at the 2nd position, an iodine atom at the 3rd position, and a trifluoromethyl group at the 5th position. The molecular formula is C7H6F3NO.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a density of 1.297 g/mL at 25°C.

Scientific Research Applications

Synthesis and Characterization

2-Methoxy-3-iodo-5-(trifluoromethyl)pyridine has been used in the synthesis and characterization of complex molecules. For instance, research demonstrated the stepwise and regioselective installation of functional groups on pyridines, resulting in compounds like 3-fluoro-5-iodo-2-(methylthio)-6-(trimethylsilyl)isonicotinonitrile, showcasing novel methodologies like dehalocyanation of iodopyridines and microwave-assisted hydrolysis of fluoropyridines to their corresponding pyridones (Kieseritzky & Lindström, 2010).

Structural Studies

Studies also focus on understanding structural aspects and interaction behaviors of pyridine derivatives. For example, the interaction of 5-trifluoromethyl-pyridine-2-thione with molecular iodine was investigated, leading to the formation of a complex with a specific composition and structure. This study provided insights into the crystal structure, intermolecular interactions, and bonding patterns within the complex, shedding light on the fundamental chemistry of pyridine derivatives (Chernov'yants et al., 2011).

Future Directions

The demand for TFMP derivatives has been increasing steadily in the last 30 years. It is expected that many novel applications of TFMP will be discovered in the future. This suggests that there is a promising future for the development and application of 2-Methoxy-3-iodo-5-(trifluoromethyl)pyridine and its derivatives.

Mechanism of Action

Target of Action

It’s known that trifluoromethylpyridines are often used in the synthesis of active agrochemical and pharmaceutical ingredients .

Mode of Action

It’s known that trifluoromethylpyridines are often used in suzuki–miyaura (sm) cross-coupling reactions . In these reactions, the compound may participate in electronically divergent processes with a metal catalyst . Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form a new Pd–C bond .

Biochemical Pathways

It’s known that trifluoromethylpyridines are often used in suzuki–miyaura (sm) cross-coupling reactions , which are widely applied in carbon–carbon bond forming reactions .

Pharmacokinetics

The compound’s physical properties such as melting point, boiling point, and density can be found in chemical databases .

Result of Action

It’s known that trifluoromethylpyridines often result in superior pest control properties when compared to traditional phenyl-containing insecticides .

Action Environment

It’s known that trifluoromethylpyridines are often used in the protection of crops from pests , suggesting that environmental factors such as temperature, humidity, and pH could potentially influence its action.

Biochemical Analysis

Biochemical Properties

2-Methoxy-3-iodo-5-(trifluoromethyl)pyridine plays a crucial role in biochemical reactions due to its ability to interact with a variety of enzymes, proteins, and other biomolecules. This compound is known to participate in halogen bonding, which can influence the binding affinity and specificity of enzymes and proteins. For instance, it can interact with cytochrome P450 enzymes, affecting their catalytic activity. Additionally, the trifluoromethyl group can enhance the lipophilicity of the compound, facilitating its interaction with lipid membranes and membrane-bound proteins .

Cellular Effects

This compound has been shown to influence various cellular processes. It can modulate cell signaling pathways by interacting with key signaling molecules, such as kinases and phosphatases. This compound can also affect gene expression by binding to transcription factors or altering the activity of epigenetic modifiers. Furthermore, its impact on cellular metabolism is significant, as it can inhibit or activate metabolic enzymes, leading to changes in metabolite levels and metabolic flux .

Molecular Mechanism

The molecular mechanism of this compound involves several key interactions at the molecular level. This compound can bind to specific sites on enzymes and proteins, either inhibiting or activating their function. For example, it can act as a competitive inhibitor for certain enzymes by occupying their active sites. Additionally, the presence of the iodo group allows for halogen bonding, which can stabilize the binding of the compound to its target molecules. These interactions can lead to changes in gene expression and cellular function .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The stability of this compound is influenced by factors such as temperature, pH, and the presence of other chemicals. Over time, it may undergo degradation, leading to the formation of by-products that can have different biochemical effects. Long-term studies have shown that prolonged exposure to this compound can result in changes in cellular function, including alterations in cell growth and differentiation .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, it may have minimal impact on cellular function, while higher doses can lead to significant biochemical and physiological changes. Threshold effects have been observed, where a certain dosage level is required to elicit a measurable response. At high doses, this compound can exhibit toxic or adverse effects, such as hepatotoxicity or neurotoxicity .

Metabolic Pathways

This compound is involved in various metabolic pathways. It can be metabolized by cytochrome P450 enzymes, leading to the formation of metabolites that can further interact with other biomolecules. The presence of the trifluoromethyl group can influence the metabolic stability of the compound, affecting its half-life and clearance from the body. Additionally, this compound can alter the levels of key metabolites, impacting overall metabolic flux .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. It can interact with transporters and binding proteins, facilitating its movement across cell membranes and within different cellular compartments. The lipophilic nature of the trifluoromethyl group enhances its ability to accumulate in lipid-rich environments, such as cell membranes and adipose tissue .

Subcellular Localization

The subcellular localization of this compound is influenced by its chemical properties and interactions with cellular components. This compound can be directed to specific compartments or organelles through targeting signals or post-translational modifications. For example, it may localize to the nucleus by interacting with nuclear transport proteins or to the mitochondria by binding to mitochondrial membranes. These localizations can affect its activity and function within the cell .

Synthesis routes and methods

Procedure details

2-Methoxy-3-trimethylsilyl-5-trifluoromethylpyridine (1.30 g, 5.21 mmol) in methanol (15 ml) was treated with silver tetrafluoroborate (1.22 g, 6.27 mmol), cooled to 0° C. and then iodine (1.32 g, 5.20 mmol) in methanol (25 ml) was slowly added. The solution was stirred at 0° C. for 4 hrs then at 22° C. for 16 hrs, before being refluxed for 8 hrs. After cooling, dichloromethane (50 ml) was added and the solution was washed with sodium thiosulphate solution (30 ml), brine (50 ml), then dried (Na2SO4) and concentrated to give a 1:1 mixture of the product and starting material as an oil (1.23 g).